Cas no 2007919-61-9 ((S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate)

• Product Name: (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate
• CAS No: 2007919-61-9
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 6794112
• PubChem ID: 26596908
• Update Time: 2025-10-28

(S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiomorpholinedicarboxylic acid, 4-(1,1-dimethylethyl) 3-ethyl ester, (3R)-
• (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate
• W12528
• WS-02191
• 2007919-61-9
• DTXSID401135549
• 4-O-tert-butyl 3-O-ethyl (3R)-thiomorpholine-3,4-dicarboxylate

• Inchi： 1S/C12H21NO4S/c1-5-16-10(14)9-8-18-7-6-13(9)11(15)17-12(2,3)4/h9H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： MDZIZHLFXGPRRS-VIFPVBQESA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)[C@H](C(=O)OCC)C1

Computed Properties

• Exact Mass: 275.11912932g/mol
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate

(S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate (CAS No. 2007919-61-9): A Comprehensive Overview

(S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate (CAS No. 2007919-61-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of thiomorpholines, which are heterocyclic compounds characterized by a six-membered ring containing sulfur and nitrogen atoms. The presence of the tert-butyl and ethyl substituents, along with the chiral center, imparts specific stereochemical and chemical properties that make it a valuable intermediate in various synthetic pathways.

The chiral nature of (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate is particularly noteworthy. Chirality plays a crucial role in the biological activity and selectivity of many pharmaceuticals. In recent years, the development of chiral compounds has been a focal point in drug discovery, as enantiomers can exhibit different pharmacological profiles. The (S)-enantiomer of this compound has been shown to exhibit enhanced stability and reactivity compared to its racemic counterpart, making it a preferred choice for synthetic transformations.

One of the key applications of (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate is in the synthesis of biologically active molecules. Thiomorpholines are known for their ability to modulate various biological processes, including enzyme inhibition and receptor binding. Recent studies have demonstrated that thiomorpholine derivatives can act as potent inhibitors of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that thiomorpholine-based compounds exhibited significant inhibitory activity against protein kinases, which are key targets in cancer therapy.

The tert-butyl and ethyl substituents in (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate contribute to its unique chemical behavior. The tert-butyl group provides steric hindrance, which can influence the reactivity and selectivity of the compound in various reactions. The ethyl group, on the other hand, adds flexibility and can affect the solubility and bioavailability of the final product. These properties make (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate an attractive starting material for the synthesis of complex molecules with tailored biological activities.

In addition to its use in medicinal chemistry, (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate has found applications in materials science and catalysis. The thiomorpholine ring structure can serve as a ligand for metal complexes, which are used as catalysts in various organic transformations. A recent study published in Catalysis Science & Technology reported that thiomorpholine-based ligands improved the efficiency and selectivity of palladium-catalyzed cross-coupling reactions, which are essential for the synthesis of fine chemicals and pharmaceuticals.

The synthesis of (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate typically involves several steps, including the formation of the thiomorpholine ring and the introduction of the tert-butyl and ethyl substituents. Advanced synthetic methods such as asymmetric synthesis have been developed to ensure high enantiomeric purity. These methods often involve chiral catalysts or chiral auxiliaries to control the stereochemistry during key steps of the synthesis.

The physical properties of (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate, such as its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are crucial for optimizing its use in different applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthesis, while its thermal stability ensures that it can withstand high temperatures during processing.

In conclusion, (S)-4-Tert-Butyl 3-Ethyl Thiomorpholine-3,4-Dicarboxylate (CAS No. 2007919-61-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chiral nature make it an important intermediate for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to explore new applications and synthetic methods for this compound, further highlighting its importance in modern chemical research.